Cas no 28895-09-2 (1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-)
28895-09-2 structure
Product Name:1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-
CAS No:28895-09-2
MF:C4H12ClNO
MW:125.597180366516
CID:272000
PubChem ID:120083
Update Time:2025-04-19
1-Butanol, 2-amino-,hydrochloride (1:1), (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-
- (2S)-2-aminobutan-1-ol,hydrochloride
- (2S)-2-Aminobutan-1-ol hydrochloride (1:1)
- 1-butanol, 2-amino-, (2S)-, hydrochloride (1:1)
- (2S)-2-aminobutan-1-ol;hydrochloride
- (S)-2-aminobutan-1-ol, hydrochloride salt
- (S)-2-aminobutan-1-ol hydrochloride salt
- SCHEMBL1180524
- (S)-(+)-2-Amino-1-butanol hydrochloride
- 28895-09-2
- 1-Butanol, 2-amino-, hydrochloride (1:1), (2S)-
- ORIVIUGYHFJFPH-WCCKRBBISA-N
- 1-Butanol, 2-amino-, hydrochloride, (2S)-
-
- Inchi: 1S/C4H11NO.ClH/c1-2-4(5)3-6;/h4,6H,2-3,5H2,1H3;1H/t4-;/m0./s1
- InChI Key: ORIVIUGYHFJFPH-WCCKRBBISA-N
- SMILES: Cl.OC[C@H](CC)N
Computed Properties
- Exact Mass: 125.06086
- Monoisotopic Mass: 125.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 30.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Boiling Point: 177.2°Cat760mmHg
- Flash Point: 82.2°C
- PSA: 46.25
1-Butanol, 2-amino-,hydrochloride (1:1), (2S)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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